Cas no 2228970-77-0 (tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate
• CAS No: 2228970-77-0
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 5946204
• PubChem ID: 165826708
• Update Time: 2025-05-25

tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate
• EN300-1889549
• tert-butyl N-[2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethyl]carbamate
• 2228970-77-0

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)18-10-14(17)12-9-19-20(11-12)13-7-5-4-6-8-13/h4-9,11,14H,10,17H2,1-3H3,(H,18,21)
• InChI Key： LIKNYMMJPZTJRP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NN(C2C=CC=CC=2)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate (CAS: 2228970-77-0)

The compound tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate (CAS: 2228970-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the pyrazole ring and the tert-butyl carbamate group, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in cancer therapy.

One of the most notable advancements involves the optimization of synthetic routes for tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that improves both the efficiency and purity of the compound. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to yield and reproducibility.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate exhibit promising inhibitory effects on specific protein kinases involved in inflammatory and oncogenic signaling pathways. These findings suggest potential applications in the treatment of diseases such as rheumatoid arthritis and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Structural analogs of tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate have shown affinity for neurotransmitter receptors, indicating possible applications in neurological disorders. Researchers are currently exploring these analogs for their ability to modulate receptor activity with high selectivity.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these challenges and accelerate the development of viable drug candidates.

In conclusion, tert-butyl N-2-amino-2-(1-phenyl-1H-pyrazol-4-yl)ethylcarbamate (CAS: 2228970-77-0) represents a valuable chemical entity with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for drug development. The compound's versatility and the recent advancements in its synthesis and biological evaluation position it as a promising candidate for future medicinal chemistry endeavors.